N-[4-(aminocarbonyl)phenyl]-3-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-(4-carbamoylphenyl)-3-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C18H15N3O2/c19-17(22)13-6-8-15(9-7-13)20-18(23)14-4-3-5-16(12-14)21-10-1-2-11-21/h1-12H,(H2,19,22)(H,20,23)
• InChI Key: RMMPKEJRGOZZKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

Benzamides are a class of compounds characterized by a benzamide moiety, which is a benzene ring attached to an amide group. They are prominent in chemical research due to their diverse chemical behaviors and potential applications in various fields, including medicinal chemistry and material science.

Synthesis Analysis

The synthesis of benzamide derivatives often involves the condensation of benzoic acid (or its derivatives) with amines under dehydration conditions. For example, the synthesis of complex benzamide compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide has been detailed, showcasing methodologies applicable to synthesizing related compounds (Zhou et al., 2008).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often elucidated using spectroscopic techniques and crystallography. For instance, the crystal structure analysis of related compounds provides insight into intramolecular interactions, such as hydrogen bonding, which significantly influences the compound's physical and chemical properties (Saeed et al., 2010).

Scientific Research Applications

Materials Science Applications

In materials science, derivatives of benzamides and pyrroles are explored for their unique properties. For instance, pyridyl substituted 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-ylmethyl)-benzamides exhibit aggregation-enhanced emission and multi-stimuli-responsive properties, making them promising for applications in sensing, optoelectronics, and as smart materials with the ability to respond to various stimuli such as pressure, temperature, and chemical changes (Srivastava et al., 2017).

Medicinal Chemistry and Drug Design

In medicinal chemistry, benzamide derivatives are extensively studied for their pharmacological activities. For example, 2-phenyl-4-(aminomethyl)imidazoles, as conformationally restricted analogs of dopamine D2 selective benzamides, are synthesized and tested for their potential as antipsychotic agents, highlighting the role of benzamide structures in developing new therapeutic agents (Thurkauf et al., 1995).

Polymer Science

In polymer science, compounds containing benzamide and pyrrole units are utilized in the synthesis of novel polymers with enhanced properties. For example, controlled radical polymerization of an acrylamide containing the l-phenylalanine moiety via RAFT (Reversible Addition−Fragmentation chain Transfer) showcases the utility of these compounds in creating polymers with controlled molecular weight, low polydispersity, and enhanced isotacticity, which are crucial for specific applications in materials engineering (Mori et al., 2005).